Cas no 63701-32-6 ((5R,6R)-3-{[2-(acetylamino)ethyl]sulfanyl}-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid)

• Product Name: (5R,6R)-3-{[2-(acetylamino)ethyl]sulfanyl}-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• CAS No: 63701-32-6
• MF: C₁₃H₁₈N₂O₅S
• MW: 314.357422351837
• CID: 1656799
• PubChem ID: 3047539
• Update Time: 2025-04-21

(5R,6R)-3-{[2-(acetylamino)ethyl]sulfanyl}-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (5R,6R)-3-{[2-(acetylamino)ethyl]sulfanyl}-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• (5R,6S)-3-[[2-(Acetylamino)ethyl]thio]-6-[(R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-(acetylamino)ethyl)thio)-6-(1-hydroxyethyl)-7-oxo-, (5R-(5-alpha,6-alpha(R*)))-
• 63701-32-6
• 6-(1-Hydroxyethyl)-3-({2-[(1-hydroxyethylidene)amino]ethyl}sulfanyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• DTXSID30980023
• MM 22381
• Antibiotic 890A1
• N-Acetylthienamycin
• MM 22380
• Epithienamycin C
• Epithienamycin A
• Antibiotic 890A3
• Antibiotic MM 22380
• Antibiotic PS 3A
• Antibiotic MM 22381
• Antibiotic PS 3B
• Antibiotic 17927A1

• Inchi： 1S/C13H18N2O5S/c1-6(16)10-8-5-9(21-4-3-14-7(2)17)11(13(19)20)15(8)12(10)18/h6,8,10,16H,3-5H2,1-2H3,(H,14,17)(H,19,20)/t6-,8-,10+/m1/s1
• InChI Key： VUDXUIMGYZQRKK-YNEQXMIYSA-N
• SMILES： S(CCNC(C)=O)C1=C(C(=O)O)N2C([C@@H]([C@@H](C)O)[C@H]2C1)=O

Computed Properties

• Exact Mass: 314.09374
• Monoisotopic Mass: 314.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 106.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Thienamycins